Cas no 1630907-09-3 (Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate)
![Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate structure](https://www.kuujia.com/scimg/cas/1630907-09-3x500.png)
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate oxalate(2:1)
- benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate
- SB20232
- AK172280
- 1,7-Diazaspiro[3.5]nonane-7-carboxylic acid, phenylmethyl ester, ethanedioate (2:1)
- AS-52403
- CS-0049877
- P15051
- 7-Cbz-1,7-diaza-spiro[3.5]nonane hemioxalate
- bis(benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate); oxalic acid
- benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate;oxalic acid
- 1630907-09-3
- AKOS025290150
- MFCD28502514
- Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate
-
- MDL: MFCD28502514
- Inchi: 1S/2C15H20N2O2.C2H2O4/c2*18-14(19-12-13-4-2-1-3-5-13)17-10-7-15(8-11-17)6-9-16-15;3-1(4)2(5)6/h2*1-5,16H,6-12H2;(H,3,4)(H,5,6)
- InChI Key: NDKQIMKBGVQVMQ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1CCC2(CC1)CCN2)=O.O(CC1C=CC=CC=1)C(N1CCC2(CC1)CCN2)=O.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 610.30026431g/mol
- Monoisotopic Mass: 610.30026431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 44
- Rotatable Bond Count: 7
- Complexity: 390
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 158
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1120517-1g |
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate oxalate(2:1) |
1630907-09-3 | 95+% | 1g |
¥7884 | 2023-04-15 | |
abcr | AB459438-1 g |
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate; . |
1630907-09-3 | 1g |
€850.50 | 2023-07-18 | ||
abcr | AB459438-250 mg |
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate; . |
1630907-09-3 | 250MG |
€321.80 | 2023-07-18 | ||
Chemenu | CM210826-1g |
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate oxalate(2:1) |
1630907-09-3 | 95% | 1g |
$1237 | 2021-08-04 | |
Alichem | A289001118-250mg |
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate oxalate(2:1) |
1630907-09-3 | 95% | 250mg |
550.16 USD | 2021-05-31 | |
eNovation Chemicals LLC | D498645-500MG |
benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate |
1630907-09-3 | 97% | 500mg |
$395 | 2024-07-21 | |
eNovation Chemicals LLC | D498645-10G |
benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate |
1630907-09-3 | 97% | 10g |
$2865 | 2024-07-21 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20120284-01-10G |
benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate |
1630907-09-3 | 97% | 10g |
¥ 15,232.00 | 2023-04-14 | |
A2B Chem LLC | AA84992-100mg |
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate |
1630907-09-3 | 95% | 100mg |
$134.00 | 2024-04-20 | |
abcr | AB459438-1g |
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate; . |
1630907-09-3 | 1g |
€926.30 | 2025-02-20 |
Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate Related Literature
-
Qiongqiong Wang,Liping Qiao,Min Zhou,Shan Wang,Shengrong Lou,Dandan Huang,Qian Wang,Shengao Jing,Hongli Wang,Changhong Chen,Cheng Huang Faraday Discuss., 2021,226, 112-137
-
Alexander J. Blake,Neil R. Champness,Paul A. Cooke,James E. B. Nicolson Chem. Commun., 2000, 665-666
-
Xiaoming Zhang,Shansheng Yu,Weitao Zheng,Ping Liu Phys. Chem. Chem. Phys., 2014,16, 16615-16622
-
Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
Additional information on Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate
Benzyl 1,7-Diazaspiro[3.5]Nonane-7-Carboxylate Hemioxalate: A Comprehensive Overview
The compound with CAS No. 1630907-09-3, known as Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a benzyl group with a diazaspiro ring system. The hemioxalate counterion further adds complexity to its molecular architecture, making it a subject of interest for researchers exploring novel drug delivery systems and bioactive molecules.
Recent studies have highlighted the potential of Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate in the development of advanced pharmaceuticals. Its spirocyclic framework has been shown to exhibit remarkable stability and bioavailability, making it a promising candidate for drug delivery applications. Researchers have also explored its ability to act as a prodrug, where the molecule undergoes controlled cleavage in vivo to release bioactive components. This property is particularly valuable in the design of targeted therapies, where precise drug release is critical.
The synthesis of Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the spirocyclic core is achieved through a carefully orchestrated sequence of ring-closing reactions, while the incorporation of the benzyl group and hemioxalate counterion requires precise control over reaction conditions to ensure optimal yields and purity. These advancements in synthetic methodology have significantly enhanced the accessibility of this compound for further research and development.
In terms of biological activity, Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate has demonstrated potent inhibitory effects against several key enzymes involved in inflammatory pathways. Preclinical studies have shown that this compound can effectively suppress the activity of cyclooxygenase (COX) enzymes, which are central to the regulation of inflammation and pain. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in the treatment of chronic inflammatory diseases and neurodegenerative disorders.
The structural uniqueness of Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate also makes it an attractive candidate for materials science applications. Its rigid spirocyclic framework and functionalizable side chains enable the creation of novel materials with tailored mechanical and electronic properties. For instance, researchers have explored its use as a building block for self-assembling nanostructures and stimuli-responsive polymers, which hold promise for applications in sensors and drug delivery systems.
Looking ahead, the continued exploration of Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate is expected to yield further insights into its potential as a versatile molecular platform. Ongoing research is focused on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring its efficacy in preclinical models of disease. Additionally, efforts are underway to develop scalable synthetic routes that can meet the demands of large-scale production for clinical trials.
In conclusion, Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate represents a compelling example of how innovative chemical design can lead to molecules with multifaceted applications across diverse fields. Its unique structure, coupled with its promising biological activity and versatility in materials science, positions it as a key compound for future research and development endeavors.
1630907-09-3 (Benzyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate) Related Products
- 97817-23-7(4,5,6,7-Tetrahydro-thiazolo5,4-cpyridin-2-ylamine)
- 2172457-51-9(3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-2-methylpropanoic acid)
- 2279938-29-1(Alkyne-SS-COOH)
- 1014-14-8(5-phenyl-1,3-oxazole-2-carboxylic acid)
- 152840-81-8(Valine-1-13C (9CI))
- 1259317-19-5(2-(4-fluoro-3-methoxyphenyl)propan-2-amine)
- 1396883-53-6(3-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(thiophen-2-yl)methylurea)
- 1894868-36-0(1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine)
- 1207680-11-2(3-(2-fluoro-4-methylphenyl)prop-2-enal)
- 21312-29-8(3-Iodo-4-methyl-5-nitro-benzoic acid)
